Cas no 58344-60-8 (2-Propen-1-one, 3-(1,3-benzodioxol-5-yl)-1-(2,4-dimethoxyphenyl)-)

• Product Name: 2-Propen-1-one, 3-(1,3-benzodioxol-5-yl)-1-(2,4-dimethoxyphenyl)-
• CAS No: 58344-60-8
• MF: C₁₈H₁₆O₅
• MW: 312.316645622253
• CID: 1610025
• Update Time: 2024-08-30

2-Propen-1-one, 3-(1,3-benzodioxol-5-yl)-1-(2,4-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-(1,3-benzodioxol-5-yl)-1-(2,4-dimethoxyphenyl)-

• Inchi： 1S/C18H16O5/c1-20-13-5-6-14(17(10-13)21-2)15(19)7-3-12-4-8-16-18(9-12)23-11-22-16/h3-10H,11H2,1-2H3
• InChI Key： XMQLRMQKCIIQEY-UHFFFAOYSA-N
• SMILES： C1C(OC)=CC=C(C(C=CC2C=CC3=C(OCO3)C=2)=O)C=1OC

Computed Properties

• Exact Mass: 312.09978
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• XLogP3: 1.891

Experimental Properties

• Density: 1.254±0.06 g/cm3(Predicted)
• Melting Point: 139 °C
• Boiling Point: 507.1±50.0 °C(Predicted)
• PSA: 53.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes